Cas no 3619-71-4 (5H-1,4-Diazepin-5-one,hexahydro-1-propyl-)

• Product Name: 5H-1,4-Diazepin-5-one,hexahydro-1-propyl-
• CAS No: 3619-71-4
• MF: C₈H₁₆N₂O
• MW: 156.225441932678
• CID: 296094
• PubChem ID: 53417450
• Update Time: 2025-04-19

5H-1,4-Diazepin-5-one,hexahydro-1-propyl- Chemical and Physical Properties

Names and Identifiers

• 5H-1,4-Diazepin-5-one,hexahydro-1-propyl-
• 1-PROPYL-[1,4]DIAZEPAN-5-ONE
• 1-propyl-1,4-diazepan-5-one
• DTXSID80697351
• 3619-71-4

• Inchi： 1S/C8H16N2O/c1-2-5-10-6-3-8(11)9-4-7-10/h2-7H2,1H3,(H,9,11)
• InChI Key： ADAAAIOFOANVSB-UHFFFAOYSA-N
• SMILES： O=C1CCN(CCC)CCN1

Computed Properties

• Exact Mass: 156.126
• Monoisotopic Mass: 156.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3A^2
• XLogP3: 0.2